Cas no 350820-16-5 (estrone-2,4-d2)

• Product Name: estrone-2,4-d2
• CAS No: 350820-16-5
• MF: C₁₈H₂₂O₂
• MW: 272.378408908844
• CID: 919827
• PubChem ID: 90472173
• Update Time: 2025-04-19

estrone-2,4-d2 Chemical and Physical Properties

Names and Identifiers

• estrone-2,4-d2
• (3aS,3bR,9bS,11aS)-7-hydroxy-11a-methyl(6,8-?H?)-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
• HY-B0234S1
• E1-d2
• CS-0312071
• 3-Hydroxyestra-1,3,5(10)-trien-17-one-2,4-d2
• F90858
• Estra-1,3,5(10)-trien-17-one-2,4-d2, 3-hydroxy-; Estrone-(2,4-D2); 2,4-Dideutero-3-hydroxyestra-1,3,5(10)-trien-17-one; Estrone-2,4-D2; Estrone-d2
• Estrone-d2
• DTXSID001259852
• 350820-16-5
• (8R,9S,13S,14S)-2,4-dideuterio-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one

• Inchi： 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15-,16+,18+/m1/s1/i3D,10D
• InChI Key： DNXHEGUUPJUMQT-HUQKQUBWSA-N
• SMILES： O=C1CC[C@H]2[C@@H]3CCC4C([2H])=C(C([2H])=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 272.174533432g/mol
• Monoisotopic Mass: 272.174533432g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų